[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C12H16N2O/c1-15-10-5-3-2-4-9(10)11-6-12(7-11,8-11)14-13/h2-5,14H,6-8,13H2,1H3
• InChI Key: BMOPFNKDHDNSRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C23CC(C2)(C3)NN
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• CAS No.: 2287283-64-9

Description

[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine: is a unique organic compound characterized by its bicyclo[1.1.1]pentane core structure, which is known for its rigidity and strain. The presence of a methoxyphenyl group and a hydrazine moiety adds to its chemical diversity, making it an interesting subject for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine typically involves the following steps:

Formation of the bicyclo[1.1.1]pentane core: This can be achieved through a [2+2] cycloaddition reaction, often using a suitable diene and a strained alkene.

Introduction of the methoxyphenyl group: This step can involve a Friedel-Crafts alkylation reaction, where the bicyclo[1.1.1]pentane core is alkylated with a methoxyphenyl derivative.

Hydrazine addition: The final step involves the reaction of the intermediate compound with hydrazine under controlled conditions to form the desired hydrazine derivative.

Industrial Production Methods: Industrial production of [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-pressure conditions, and efficient catalysts to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxyphenyl group, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the hydrazine moiety, converting it to corresponding amines.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products:

Oxidation: Quinone derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted hydrazine derivatives.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions due to its unique structure.

Material Science: Its rigid core makes it suitable for the synthesis of novel polymers and materials with specific mechanical properties.

Biology and Medicine:

Drug Development: The hydrazine moiety is known for its potential in drug design, particularly in the development of anti-cancer and anti-tuberculosis agents.

Biological Probes: The compound can be used as a probe in biochemical assays to study enzyme activities and protein interactions.

Industry:

Agriculture: Potential use as a precursor for the synthesis of agrochemicals.

Pharmaceuticals: Intermediate in the synthesis of various pharmaceutical compounds.

Mechanism of Action

The mechanism of action of [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine involves its interaction with specific molecular targets. The hydrazine moiety can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to inhibition or modification of their activity. The methoxyphenyl group can enhance the compound’s binding affinity to hydrophobic pockets within biological targets.

Comparison with Similar Compounds

[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]amine: Similar structure but with an amine group instead of hydrazine.

[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol: Contains a methanol group instead of hydrazine.

Uniqueness:

• The presence of the hydrazine moiety in [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine provides unique reactivity and potential biological activity compared to its analogs.
• The rigid bicyclo[1.1.1]pentane core imparts distinct physical and chemical properties, making it a valuable scaffold in various applications.